Cas no 1965314-55-9 ((3S)-4-Methyl-3-morpholinecarboxylic acid hydrochloride)

• Product Name: (3S)-4-Methyl-3-morpholinecarboxylic acid hydrochloride
• CAS No: 1965314-55-9
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• MDL: MFCD28398067
• CID: 4632063
• Update Time: 2025-08-05

(3S)-4-Methyl-3-morpholinecarboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S)-4-Methyl-3-morpholinecarboxylic acid hydrochloride
• (S)-4-Methyl-morpholine-3-carboxylic acid hydrochloride
• (3S)-4-Methyl-morpholine-3-carboxylic acid hydrochloride
• (3S)-4-methylmorpholine-3-carboxylic acid;hydrochloride

• MDL： MFCD28398067
• Inchi： 1S/C6H11NO3.ClH/c1-7-2-3-10-4-5(7)6(8)9;/h5H,2-4H2,1H3,(H,8,9);1H/t5-;/m0./s1
• InChI Key： NFUYTVFVCSMTQK-JEDNCBNOSA-N
• SMILES： Cl.O1CCN(C)[C@H](C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Topological Polar Surface Area: 49.8

Additional information on (3S)-4-Methyl-3-morpholinecarboxylic acid hydrochloride

Introduction to (3S)-4-Methyl-3-morpholinecarboxylic Acid Hydrochloride

(3S)-4-Methyl-3-morpholinecarboxylic acid hydrochloride, with the CAS number 1965314-55-9, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the class of morpholine derivatives, which have been extensively studied due to their diverse applications in drug development and material science. The structure of this compound features a morpholine ring, a methyl group at the 4-position, and a carboxylic acid group at the 3-position, with an overall hydrochloride salt form. These structural characteristics make it a unique molecule with potential for various chemical and biological applications.

The synthesis of (3S)-4-Methyl-3-morpholinecarboxylic acid hydrochloride involves several steps, including the preparation of morpholine derivatives and subsequent functionalization to introduce the methyl and carboxylic acid groups. Recent advancements in asymmetric synthesis have enabled the selective formation of the (3S) enantiomer, which is crucial for its intended applications in chiral recognition and catalysis. The stereochemistry of this compound plays a pivotal role in its interactions with biological systems, making it a valuable tool in medicinal chemistry.

Recent studies have highlighted the potential of morpholine derivatives as building blocks for drug discovery. For instance, research has shown that certain morpholine-containing compounds exhibit potent inhibitory activity against enzymes involved in neurodegenerative diseases. The presence of the carboxylic acid group in (3S)-4-Methyl-3-morpholinecarboxylic acid hydrochloride adds versatility to its chemical reactivity, allowing for further functionalization to create bioactive molecules. This has led to increased interest in exploring its role as a lead compound in therapeutic development.

In addition to its pharmacological applications, (3S)-4-Methyl-3-morpholinecarboxylic acid hydrochloride has shown promise in materials science. Its unique structure enables it to serve as a precursor for advanced materials such as polymers and coordination compounds. Recent research has focused on its ability to form self-assembled monolayers, which have potential applications in nanotechnology and surface modification.

The physical properties of this compound are also noteworthy. Its solubility profile, influenced by the hydrophilic carboxylic acid group and hydrophobic methyl substituent, makes it suitable for various chemical processes. The compound's stability under different conditions has been thoroughly investigated, ensuring its reliability as a reagent in both laboratory and industrial settings.

From an environmental perspective, understanding the degradation pathways of (3S)-4-Methyl-3-morpholinecarboxylic acid hydrochloride is essential for assessing its ecological impact. Recent studies have explored its biodegradability under aerobic and anaerobic conditions, providing insights into its environmental fate and potential risks.

In conclusion, (3S)-4-Methyl-3-morpholinecarboxylic acid hydrochloride is a versatile compound with multifaceted applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a valuable asset in both academic research and industrial innovation.